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Compound of Interest

Compound Name:
4'-Methylbiphenyl-4-sulfonyl

chloride

CAS No.: 101366-51-2

Cat. No.: B1586437

Get Quote

CAS: 101366-51-2 | Formula: C₁₃H₁₁ClO₂S | MW: 266.74 g/mol [1]

Executive Summary
4'-Methylbiphenyl-4-sulfonyl chloride is a critical electrophilic intermediate used primarily in

the synthesis of sulfonamide-based pharmacophores.[1][2] Its biphenyl core imparts significant

lipophilicity, influencing its solubility profile and interaction with biological targets.[1]

The Core Challenge: The successful utilization of this reagent hinges on managing the

Solubility-Hydrolysis Paradox.[1] While the compound requires polar organic solvents for

effective dissolution, these same solvents often carry trace moisture that accelerates hydrolytic

degradation to the sulfonic acid (CAS 10397-52-1 derivative), effectively quenching the reagent

before it can couple with the amine nucleophile.[1]

This guide provides the solubility data and "self-validating" protocols necessary to mitigate this

risk.
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Physicochemical Profile
Before addressing solubility, the fundamental solid-state properties must be established to

verify reagent quality.[1]

Property Value / Description Source Validation

Appearance
White to off-white crystalline

solid
Visual Inspection

Melting Point 105 – 110 °C Sigma-Aldrich [1]

Molecular Weight 266.74 g/mol Calculated

Hydrolytic Stability

Low.[1] Decomposes to

sulfonic acid + HCl in presence

of moisture.[1]

Chemical Class Behavior

Storage
< +25°C, Desiccated, Inert

Atmosphere (Argon/Nitrogen)
Standard Protocol

Solubility Data & Solvent Compatibility
Note: Specific quantitative solubility limits (mg/mL) for CAS 101366-51-2 are not standardized

in public literature.[1] The data below represents empirically derived classifications based on

homologous sulfonyl chlorides (e.g., p-Toluenesulfonyl chloride) and standard process

chemistry experience.

Qualitative Solubility Matrix
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Solvent Class Specific Solvent Solubility Rating
Application
Context

Chlorinated
Dichloromethane

(DCM)
High (>100 mg/mL)

Preferred. Excellent

solubilization; easy

removal.[1]

Chlorinated Chloroform (CHCl₃) High (>100 mg/mL)

Alternative to DCM;

useful for NMR

analysis.

Ethers THF (Anhydrous) Good (50-100 mg/mL)

Good for polar

substrates.[1] Must be

peroxide/water-free.

Ethers 2-MeTHF Good

Green alternative to

THF; lower water

miscibility.[1]

Aromatics Toluene
Moderate (20-50

mg/mL)

Ideal for reactions

requiring elevated

temperatures.[1]

Aliphatics Hexane / Heptane Low / Insoluble

Antisolvent. Used to

precipitate the product

during purification.[1]

Protic Water / Alcohols Incompatible

Do Not Use. Causes

rapid solvolysis

(degradation).[1]

The Hydrolysis Vector
The diagram below illustrates the kinetic competition that occurs when dissolving this

compound. In "wet" organic solvents, the rate of hydrolysis (

) can compete with the rate of dissolution, generating HCl and reducing yield.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://patents.google.com/patent/US3639469A/en
https://patents.google.com/patent/US3639469A/en
https://patents.google.com/patent/US3639469A/en
https://patents.google.com/patent/US3639469A/en
https://patents.google.com/patent/US3639469A/en
https://patents.google.com/patent/US3639469A/en
https://patents.google.com/patent/US3639469A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Control Point: Solvent Dryness

Solid Reagent
(C13H11ClO2S)

Dissolved Species
(Active Electrophile)

Dissolution (Solvent + Energy)

Sulfonic Acid
(Inactive Byproduct)

Trace H2O
(k_hyd)

Target Sulfonamide
(Drug Intermediate)Amine Nucleophile

(Fast)

Click to download full resolution via product page

Figure 1: Kinetic competition between productive sulfonylation and destructive hydrolysis.[3]

Experimental Protocols
Protocol A: Rapid Solubility Assessment (Gravimetric)
Use this protocol to determine the precise solubility limit for your specific batch of solvent.[1]

Preparation: Dry a 20 mL scintillation vial and weigh it (

).

Saturation: Add 2.0 mL of the target solvent (e.g., DCM) to the vial.[1]

Addition: Add 4'-Methylbiphenyl-4-sulfonyl chloride in 50 mg increments, vortexing for 30

seconds after each addition.

Endpoint: Stop when solid persists (turbidity) despite 2 minutes of vortexing.

Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter into a pre-weighed vial

(

).

Evaporation: Evaporate the solvent under a stream of nitrogen (do not use heat >40°C).[1]
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Calculation: Weigh the residue (

).[1]

Protocol B: Reaction Solvent Selection
Selecting the right solvent system based on the amine partner.[1]

Select Amine Partner

Is Amine Water Soluble?

Yes (e.g., Amino Acids) No (Lipophilic Amines)

Biphasic System
DCM / Water

Base: Na2CO3 or NaOH

Use PTC (TBAB) to
transfer Sulfonyl Chloride

Anhydrous System
DCM or THF

Base: Pyridine or TEA

Maintain Inert Atm (N2)
to prevent hydrolysis

Click to download full resolution via product page

Figure 2: Decision tree for solvent system selection based on amine solubility.

Handling & Purification Guidelines
Handling
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Moisture Sensitivity: Always handle in a fume hood.[1] If the solid appears "clumpy" or smells

strongly of HCl (acrid odor), it has partially hydrolyzed.[1]

Re-crystallization: If purity drops below 95%, recrystallize from a mixture of Toluene/Hexane

(1:3).[1] Dissolve in minimum hot toluene, then slowly add hexane while cooling.[1]

Quenching
Upon reaction completion, unreacted sulfonyl chloride must be quenched to prevent

downstream toxicity.[1]

Protocol: Add 1.0 equivalent (relative to sulfonyl chloride) of N,N-dimethylethylenediamine or

simply stir with aqueous NaHCO₃ for 30 minutes. The latter converts the chloride to the

water-soluble sulfonate salt, which is easily removed during the aqueous workup.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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